2-Hydroxy-N-(4-isopropyl-phenyl)-benzamide

• IUPAC Name: 2-hydroxy-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H17NO2/c1-11(2)12-7-9-13(10-8-12)17-16(19)14-5-3-4-6-15(14)18/h3-11,18H,1-2H3,(H,17,19)
• InChI Key: CVUDMYZNTCVWMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2O
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID301247854
• Molecular Weight: 255.31 g/mol
• CAS RN: 224814-90-8

Description

Typically, a description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and major uses.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the study of the arrangement of atoms within the molecule and the bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This includes its reactivity with other substances, its stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and chemical stability. It also involves studying how the compound behaves under various conditions.

Scientific Research Applications

2-HIPB has been investigated for its potential applications in a variety of scientific research fields. It has been used as a starting material for the synthesis of other compounds, such as 2-hydroxy-4-isopropylbenzyl alcohol and 4-isopropylbenzamide. Additionally, it has been studied for its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2).

Mechanism of Action

The mechanism of action of 2-HIPB is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are hormones involved in inflammation and pain. By inhibiting the activity of COX-2, 2-HIPB may be able to reduce inflammation and pain in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-HIPB have not been fully studied. However, it is believed that 2-HIPB may have anti-inflammatory and analgesic effects. Additionally, it has been suggested that 2-HIPB may have anti-cancer effects due to its ability to inhibit the activity of the COX-2 enzyme.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-HIPB in laboratory experiments is its ability to act as an inhibitor of the COX-2 enzyme. This makes it a useful tool for studying the effects of COX-2 inhibition on inflammation and pain. Additionally, 2-HIPB is relatively easy to synthesize and is available in a variety of forms.
One of the major limitations of using 2-HIPB in laboratory experiments is its relatively low solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, 2-HIPB has not been extensively studied, so its full range of potential applications is not yet known.

Future Directions

Future research on 2-HIPB could focus on further exploring its potential applications in scientific research. This could include investigating its effects on other enzymes, such as cyclooxygenase-1 (COX-1) and 5-lipoxygenase (5-LOX). Additionally, further research could be done to explore the potential anti-cancer effects of 2-HIPB. Finally, further studies could be done to investigate the effects of 2-HIPB on inflammation and pain.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions that should be taken while handling it.

Synthesis routes and methods

Procedure details

This compound was obtained as a white solid starting from acetylsalicyclic acid and 4isopropylaniline using the same procedure described in example 5.